Cas no 1881616-53-0 (Benzene, [[(5-bromo-4-cyclopentylpentyl)oxy]methyl]-)

• Product Name: Benzene, [[(5-bromo-4-cyclopentylpentyl)oxy]methyl]-
• CAS No: 1881616-53-0
• MF: C₁₇H₂₅BrO
• MW: 325.283804655075
• CID: 5285977
• Update Time: 2025-10-25

Benzene, [[(5-bromo-4-cyclopentylpentyl)oxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [[(5-bromo-4-cyclopentylpentyl)oxy]methyl]-

• Inchi： 1S/C17H25BrO/c18-13-17(16-9-4-5-10-16)11-6-12-19-14-15-7-2-1-3-8-15/h1-3,7-8,16-17H,4-6,9-14H2
• InChI Key： OUUIJUVAAUJFDE-UHFFFAOYSA-N
• SMILES： C1(COCCCC(C2CCCC2)CBr)=CC=CC=C1

Additional information on Benzene, [[(5-bromo-4-cyclopentylpentyl)oxy]methyl]-

Comprehensive Analysis of Benzene, [[(5-bromo-4-cyclopentylpentyl)oxy]methyl]- (CAS No. 1881616-53-0)

Benzene, [[(5-bromo-4-cyclopentylpentyl)oxy]methyl]- (CAS No. 1881616-53-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This compound, characterized by its brominated cyclopentylpentyl moiety, is often explored for its role in advanced material synthesis and pharmaceutical research. Researchers and industry professionals are increasingly interested in understanding its molecular interactions and synthetic pathways, making it a hot topic in scientific discussions.

The compound's chemical structure features a benzene ring substituted with a [(5-bromo-4-cyclopentylpentyl)oxy]methyl group, which contributes to its distinct reactivity and solubility profiles. This structural complexity allows it to serve as a versatile intermediate in the synthesis of more complex molecules. In the context of green chemistry and sustainable synthesis, Benzene, [[(5-bromo-4-cyclopentylpentyl)oxy]methyl]- is often studied for its potential to reduce waste and improve reaction efficiency, aligning with global trends toward environmentally friendly practices.

One of the most frequently asked questions about this compound revolves around its stability under various conditions. Studies indicate that CAS No. 1881616-53-0 exhibits remarkable thermal stability, making it suitable for high-temperature applications. Additionally, its solubility in organic solvents has been a focal point for researchers aiming to optimize its use in catalytic reactions and polymer chemistry. These properties are particularly relevant in the development of high-performance materials, where precision and reliability are paramount.

Another area of interest is the compound's potential role in drug discovery. While not a pharmaceutical itself, Benzene, [[(5-bromo-4-cyclopentylpentyl)oxy]methyl]- is often utilized as a building block in the synthesis of bioactive molecules. Its bromine atom provides a handle for further functionalization, enabling chemists to create diverse derivatives with tailored properties. This adaptability has made it a valuable tool in medicinal chemistry, where researchers are constantly seeking novel scaffolds for therapeutic development.

From an industrial perspective, the demand for CAS No. 1881616-53-0 is driven by its utility in specialty chemicals and advanced manufacturing. Companies involved in fine chemical production often highlight its purity and consistency as key selling points. Moreover, the compound's compatibility with modern analytical techniques, such as NMR spectroscopy and mass spectrometry, facilitates quality control and ensures reproducibility in large-scale applications.

In conclusion, Benzene, [[(5-bromo-4-cyclopentylpentyl)oxy]methyl]- (CAS No. 1881616-53-0) represents a fascinating intersection of chemistry and innovation. Its multifaceted applications—from material science to pharmaceutical research—underscore its importance in contemporary scientific endeavors. As the field continues to evolve, this compound is likely to remain a subject of intense study and practical utilization, offering endless possibilities for discovery and advancement.